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Compound of Interest

Compound Name: Trpc6-IN-1

Cat. No.: B3182547

Essential Safety and Handling Guide for Trpc6-
IN-1

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS. This document provides critical safety and logistical information for the
handling and disposal of Trpc6-IN-1, a potent inhibitor of the Transient Receptor Potential
Canonical 6 (TRPC6) channel. Adherence to these guidelines is essential to ensure personnel
safety and maintain experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

Trpc6-IN-1 is a chemical compound for research use. While a specific comprehensive hazard
profile for Trpc6-IN-1 is not fully established, it should be handled with care, assuming potential
hazards associated with this class of molecules. A Safety Data Sheet (SDS) for a similar
compound, TRPC6-IN-2, classifies it as harmful if swallowed and very toxic to aquatic life with
long-lasting effects.[1] Therefore, appropriate personal protective equipment must be worn at
all times.

Recommended Personal Protective Equipment (PPE):
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Equipment Specification Purpose
) Safety goggles with side-
Eye Protection hield Protects eyes from splashes.
shields

_ Chemical-resistant gloves _
Hand Protection o Prevents skin contact.
(e.g., nitrile)

Impervious laboratory coat or Protects against contamination

Body Protection )
gown of personal clothing.

Use in a well-ventilated area or  Avoids inhalation of dust or

Respiratory
fume hood aerosols.

Safe Handling and Operational Plan

A systematic approach to handling Trpc6-IN-1 is crucial to minimize exposure and prevent
contamination. The following workflow outlines the key steps for preparing and using the

compound in a laboratory setting.
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Caption: Experimental workflow for handling Trpc6-IN-1.
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First Aid Measures

In case of accidental exposure, immediate action is required:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[2]

After Skin Contact: Wash off with soap and plenty of water.[2]

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[2]

After Swallowing: Do NOT induce vomiting. Rinse mouth with water.[2]

In all cases of exposure, seek immediate medical attention.

Disposal Plan

All waste contaminated with Trpc6-IN-1 must be treated as hazardous chemical waste.

e Solid Waste: Collect in a designated, sealed container. This includes contaminated gloves,
pipette tips, and weighing paper.

e Liquid Waste: Collect in a designated, sealed, and properly labeled waste container. Do not
dispose of down the drain.[2]

» Disposal: Arrange for disposal through a licensed professional waste disposal service.
Follow all federal, state, and local environmental regulations.

Quantitative Data

The following table summarizes the key quantitative information available for Trpc6-IN-1.
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Parameter Value Source

ECso for TRPC6 4.66 uM MedchemExpress[3]

BioCrick (for a generic TRPC6

Purity >97% S
inhibitor)[2]

-20°C (long term), 2-8°C (short o
Storage Temperature term) BioCrick[2]
erm

TRPC6 Signaling Pathway

Trpc6-IN-1 exerts its effects by inhibiting the TRPC6 ion channel. This channel is a key
component of various signaling pathways, notably the calcineurin-NFAT pathway, which is
implicated in pathological cardiac hypertrophy.[4] The diagram below illustrates a simplified
representation of this pathway.
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Caption: Simplified TRPC6-Calcineurin-NFAT signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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